Cas no 2573-31-1 (Ethyl N-(3-chlorophenyl)glycinate)

Ethyl N-(3-chlorophenyl)glycinate structure
2573-31-1 structure
Product Name:Ethyl N-(3-chlorophenyl)glycinate
CAS No:2573-31-1
MF:C10H12ClNO2
MW:213.660781860352
MDL:MFCD02572237
CID:914029
PubChem ID:302656
Update Time:2025-04-19

Ethyl N-(3-chlorophenyl)glycinate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(3-chloroanilino)acetate
    • Ethyl N-(3-chlorophenyl)glycinate
    • (3-Chloro-phenylamino)-acetic acid ethyl ester
    • AC1L70ZS
    • CTK1A8053
    • ethyl 2-((3-chlorophenyl)amino)acetate
    • ethyl 2-[(3-chlorophenyl)amino]acetate
    • HMS1679O02
    • N-(3-Chlor-phenyl)-glycin-aethylester
    • N-(m-chlorophenyl) glycine ethylester
    • N-(m-chlorophenyl)-glycine ethylester
    • N-< 3-Chlor-phenyl> -aminoessigsaeureaethylester
    • N-< 3-Chlor-phenyl> -glycin-ethylester
    • NSC190338
    • Oprea1_287858
    • SureCN5287728
    • CS-0299165
    • N-(3-Chlorophenyl)-glycine ethyl ester
    • CDSGZTSPLQPIQD-UHFFFAOYSA-N
    • AKOS000253768
    • N-(3-Chlorophenyl)glycine ethyl ester
    • NSC-190338
    • ethyl (3-chloroanilino)acetate
    • Ethyl N-(3-chlorophenyl)glycinate (Ph(3-Cl)-Gly-OEt)
    • SB76879
    • Ethyl (3-chlorophenyl)glycinate
    • DTXSID00307187
    • LS-09360
    • 2573-31-1
    • DB-086582
    • SCHEMBL5287728
    • N11777
    • EN300-6510882
    • MFCD02572237
    • Ethyl2-((3-chlorophenyl)amino)acetate
    • MDL: MFCD02572237
    • Inchi: 1S/C10H12ClNO2/c1-2-14-10(13)7-12-9-5-3-4-8(11)6-9/h3-6,12H,2,7H2,1H3
    • InChI Key: CDSGZTSPLQPIQD-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NCC(=O)OCC

Computed Properties

  • Exact Mass: 213.05576
  • Monoisotopic Mass: 213.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Density: 1.229
  • Boiling Point: 314.5°C at 760 mmHg
  • Flash Point: 144°C
  • Refractive Index: 1.562
  • PSA: 38.33
  • LogP: 2.38800

Ethyl N-(3-chlorophenyl)glycinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB416379-500 mg
Ethyl N-(3-chlorophenyl)glycinate
2573-31-1
500MG
€165.80 2022-06-10
abcr
AB416379-1 g
Ethyl N-(3-chlorophenyl)glycinate (Ph(3-Cl)-Gly-OEt); .
2573-31-1
1g
€197.30 2023-04-24
abcr
AB416379-5 g
Ethyl N-(3-chlorophenyl)glycinate (Ph(3-Cl)-Gly-OEt); .
2573-31-1
5g
€456.10 2023-04-24
abcr
AB416379-10 g
Ethyl N-(3-chlorophenyl)glycinate (Ph(3-Cl)-Gly-OEt); .
2573-31-1
10g
€773.40 2023-04-24
TRC
E259150-500mg
Ethyl N-(3-chlorophenyl)glycinate
2573-31-1
500mg
$ 235.00 2022-06-05
TRC
E259150-1000mg
Ethyl N-(3-chlorophenyl)glycinate
2573-31-1
1g
$ 390.00 2022-06-05
TRC
E259150-2000mg
Ethyl N-(3-chlorophenyl)glycinate
2573-31-1
2g
$ 615.00 2022-06-05
Enamine
EN300-6510882-0.05g
ethyl 2-[(3-chlorophenyl)amino]acetate
2573-31-1
0.05g
$311.0 2023-05-31
Enamine
EN300-6510882-0.1g
ethyl 2-[(3-chlorophenyl)amino]acetate
2573-31-1
0.1g
$327.0 2023-05-31
Enamine
EN300-6510882-0.25g
ethyl 2-[(3-chlorophenyl)amino]acetate
2573-31-1
0.25g
$341.0 2023-05-31
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.